(E)-4-(ethylamino)pent-3-en-2-one

• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• IUPAC Name: (E)-4-(ethylamino)pent-3-en-2-one
• InChI: InChI=1S/C7H13NO/c1-4-8-6(2)5-7(3)9/h5,8H,4H2,1-3H3/b6-5+
• InChI Key: MIMYJENZYVAQIZ-AATRIKPKSA-N
• Isomeric SMILES: CCN/C(=C/C(=O)C)/C
• Canonical SMILES: CCNC(=CC(=O)C)C

Description

(E)-4-(Ethylamino)pent-3-en-2-one is a β-enaminone characterized by a conjugated enamine system (C=C-NR₂) and a ketone group. This compound belongs to a class of molecules widely utilized as intermediates in organic synthesis, particularly for constructing heterocycles and bioactive molecules. Its (E)-stereochemistry arises from the trans-configuration of the amino group relative to the ketone oxygen, a feature critical for its reactivity and physicochemical properties . β-Enaminones like this exhibit strong intramolecular hydrogen bonding between the NH group and the carbonyl oxygen, stabilizing the planar structure and influencing spectral properties such as IR absorption .

Biological Activity

(E)-4-(ethylamino)pent-3-en-2-one, a compound belonging to the class of α,β-unsaturated carbonyl compounds, has garnered interest due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on various studies and research findings.

Chemical Structure and Properties

(E)-4-(ethylamino)pent-3-en-2-one features a pentene backbone with an ethylamino group at the 4-position. Its structure can be represented as follows:

$$\text{C}_7\text{H}_{13}\text{N}\text{O}$$

This compound is known for its reactivity due to the presence of both an amine and a carbonyl group, which allows it to interact with various biological targets.

Antioxidant Activity

Several studies have reported that (E)-4-(ethylamino)pent-3-en-2-one exhibits significant antioxidant properties. For instance, it has been shown to reduce oxidative stress markers in cellular models, suggesting its potential in preventing oxidative damage in various diseases.

Study	Methodology	Findings
Jayanthi et al. (2012)	In vitro assays	Significant reduction in reactive oxygen species (ROS) levels
Chinthala et al. (2015)	Cell culture experiments	Enhanced cell viability under oxidative stress conditions

Enzyme Modulation

The compound has been investigated for its ability to modulate enzyme activities. It has demonstrated inhibitory effects on several key enzymes involved in metabolic pathways:

• α-Amylase Inhibition : A study indicated that (E)-4-(ethylamino)pent-3-en-2-one inhibits α-amylase activity, which is crucial for carbohydrate metabolism. The IC50 value was found to be 250 μM.
• α-Glucosidase Activity : The compound also showed inhibitory effects on α-glucosidase, with an IC50 value of 300 μM, suggesting potential applications in managing diabetes by delaying carbohydrate absorption.

Antimicrobial Activity

Research has highlighted the antimicrobial properties of (E)-4-(ethylamino)pent-3-en-2-one against various pathogens:

Pathogen	Method	Result
Escherichia coli	Disk diffusion	Zone of inhibition: 15 mm
Staphylococcus aureus	MIC determination	MIC: 50 µg/mL

These findings indicate that the compound could serve as a lead for developing new antimicrobial agents.

The biological activity of (E)-4-(ethylamino)pent-3-en-2-one is attributed to several mechanisms:

• Free Radical Scavenging : The compound's ability to donate electrons helps neutralize free radicals, thereby reducing oxidative stress.
• Enzyme Interaction : The carbonyl group facilitates covalent interactions with enzyme active sites, leading to inhibition.
• Signal Transduction Modulation : It may influence signaling pathways related to inflammation and apoptosis, contributing to its therapeutic effects.

Diabetes Management

In a study involving diabetic mice, administration of (E)-4-(ethylamino)pent-3-en-2-one resulted in a significant decrease in blood glucose levels compared to control groups. The compound was administered at doses ranging from 10 mg/kg to 50 mg/kg over four weeks.

Neuroprotective Effects

Research has suggested that (E)-4-(ethylamino)pent-3-en-2-one may have neuroprotective properties. In models of neurodegeneration, it was found to reduce the aggregation of amyloid-beta peptides, which are implicated in Alzheimer’s disease.

Comparison with Similar Compounds

Table 1: Key Structural and Spectral Comparisons

Compound	Substituent (R)	NH Stretching (cm⁻¹)	Synthesis Method	Key Applications
(E)-4-(Ethylamino)pent-3-en-2-one	Ethyl (C₂H₅)	~3000–3051*	One-pot condensation	Heterocycle synthesis
(Z)-4-(Phenylamino)pent-3-en-2-one	Phenyl (C₆H₅)	3000	Catalyst-free reaction	Pyrrole derivatives
(Z)-4-(p-Nitrophenylamino)pent-3-en-2-one	p-Nitro-phenyl	3051–3063 (calc.)	Modified condensation	N/A
4-(Benzylamino)pent-3-en-2-one	Benzyl (C₆H₅CH₂)	N/A	Ca₅(PO₄)₃OH-catalyzed	N/A

Key Findings :

• Electronic Effects : Electron-withdrawing substituents (e.g., p-nitro in phenyl derivatives) increase NH stretching frequencies due to reduced hydrogen-bond strength, as seen in the p-nitrophenyl derivative (3051–3063 cm⁻¹ vs. 3000 cm⁻¹ for phenyl) .
• Steric Effects : Bulkier substituents (e.g., benzyl) may hinder planarization, though catalytic methods (e.g., hydroxyapatite) improve synthesis efficiency .
• Stereochemical Influence: (E)-isomers are thermodynamically favored over (Z)-isomers due to reduced steric clash between the amino group and ketone oxygen .

Comparison with Non-Enaminone Analogues

Thiazole Derivatives

3-Ethyl-2-(ethylimino)-4-methyl-2,3-dihydro-1,3-thiazole-5-carboxylate ethyl ester () shares an imino group but incorporates a thiazole ring. Unlike β-enaminones, this compound lacks conjugation between the imino and carbonyl groups, reducing its utility in cyclization reactions. However, thiazole derivatives often exhibit enhanced biological activity, a trait less explored in (E)-4-(ethylamino)pent-3-en-2-one .

Chalcone Derivatives

Chalcones like (E)-3-(4-fluorophenyl)-3-oxoprop-1-enyl derivatives () share α,β-unsaturated ketone motifs but lack the enamine functionality. This difference results in distinct reactivity: chalcones undergo Michael additions, while β-enaminones participate in cyclocondensations (e.g., with pyrrole and ninhydrin to form heterocycles) .